Cas no 93980-59-7 (Sorbitan, tridocosanoate)

• Product Name: Sorbitan, tridocosanoate
• CAS No: 93980-59-7
• MF: C₇₂H₁₃₈O₈
• MW: 1131.8613448143
• CID: 803820
• Update Time: 2023-08-03

Sorbitan, tridocosanoate Chemical and Physical Properties

Names and Identifiers

• Sorbitan, tridocosanoate
• [(3S,4R,5R)-4-docosanoyloxy-5-[(1R)-1-docosanoyloxy-2-hydroxyethyl]oxolan-3-yl] docosanoate
• Sorbitan,tridocosanoate

• Inchi： 1S/C72H138O8/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-58-61-68(74)78-66(64-73)71-72(80-70(76)63-60-57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)67(65-77-71)79-69(75)62-59-56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h66-67,71-73H,4-65H2,1-3H3/t66-,67+,71-,72-/m1/s1
• InChI Key： XUUYBJNPVCJVFA-WMGILXABSA-N
• SMILES： O1C[C@@H]([C@H]([C@H]1[C@@H](CO)OC(CCCCCCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 80
• Rotatable Bond Count: 68
• Complexity: 1290
• Topological Polar Surface Area: 108